Edelfosine
Edelfosine
Synthetic lysophospholipid analog that selectively inhibits phosphatidylinositol phospholipase C (IC50= 9.6 μM in fibroblasts and adenocarcinoma cells). Also acts as an agonist at platelet-activating factor (PAF) receptors. Antitumor lipid; selectively induces apoptosis in tumor cells, sparing normal cells.
Brand Name:
Vulcanchem
CAS No.:
77286-66-9
VCID:
VC0004600
InChI:
InChI=1S/C27H58NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-32-25-27(31-5)26-34-35(29,30)33-24-22-28(2,3)4/h27H,6-26H2,1-5H3/t27-/m1/s1
SMILES:
CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC
Molecular Formula:
C27H58NO6P
Molecular Weight:
523.7 g/mol
Edelfosine
CAS No.: 77286-66-9
Cat. No.: VC0004600
Molecular Formula: C27H58NO6P
Molecular Weight: 523.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Synthetic lysophospholipid analog that selectively inhibits phosphatidylinositol phospholipase C (IC50= 9.6 μM in fibroblasts and adenocarcinoma cells). Also acts as an agonist at platelet-activating factor (PAF) receptors. Antitumor lipid; selectively induces apoptosis in tumor cells, sparing normal cells. |
|---|---|
| CAS No. | 77286-66-9 |
| Molecular Formula | C27H58NO6P |
| Molecular Weight | 523.7 g/mol |
| IUPAC Name | [(2R)-2-methoxy-3-octadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C27H58NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-32-25-27(31-5)26-34-35(29,30)33-24-22-28(2,3)4/h27H,6-26H2,1-5H3/t27-/m1/s1 |
| Standard InChI Key | MHFRGQHAERHWKZ-HHHXNRCGSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC |
| SMILES | CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC |
| Appearance | Assay:≥98%A lyophilized powder |
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